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Compound of Interest

Compound Name: 116826-37-0
CAS No.: 116826-37-0
Cat. No.: B612721

Get Quote

Before disposal, verify the material identity to ensure compatibility with waste streams.

Property

Technical Specification

Chemical Name

Calmodulin-Dependent Protein Kinase Il (281-
309)

CAS Number 116826-37-0
Molecular Formula C146H254N46039S3
Molecular Weight ~3374.1 g/mol

Physical State

Solid (Lyophilized powder)

Solubility

Soluble in water, DMSO, or dilute buffers

Bioactivity

Autoinhibitory domain fragment; Kinase inhibitor

Hazard Class

Bioactive Substance / Sensitizer (Treat as
potentially hazardous to aquatic life and

bioactive upon inhalation/contact)
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Part 2: Pre-Disposal Handling & Safety

Core Directive: Treat all bioactive peptides as potential sensitizers. Inhalation of lyophilized
dust is the primary exposure vector during disposal preparation.

Personal Protective Equipment (PPE)

e Respiratory: N95 or P100 respirator if handling open powder outside a fume hood.

o Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended if
dissolving in DMSO.

e Ocular: Safety goggles with side shields.

Containment Strategy

o Solid Waste: Do not bulk with oxidizers or strong acids. Keep in original glass/plastic vials if
possible.

e Liquid Waste: Segregate based on the solvent (Aqueous vs. Organic).
Part 3: Disposal Procedures

Scenario A: Disposal of Solid Lyophilized Powder

Applicable for: Expired stocks, residual solids in vials.

Primary Containment: Keep the peptide in its original tightly closed vial.

Secondary Packaging: Place the vial into a clear, sealable biohazard or chemical waste bag.

Labeling: Affix a hazardous waste tag.
o Chemical Name: CaMKIl Peptide (CAS 116826-37-0).[1][2][3][4][5][6]

o Hazards: Bioactive, Irritant.

Disposal Stream:High-Temperature Incineration.
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o Rationale: Incineration at >850°C ensures complete denaturation of the peptide backbone,
eliminating biological activity.

o Prohibited: Do not dispose of in regular trash or autoclave (autoclaving may not fully
degrade the chemical structure).

Scenario B: Disposal of Liquid Waste (Experimental

Residues)
Applicable for: Peptide dissolved in DMSO, PBS, or cell culture media.

e Characterize Solvent:
o If in DMSO/Methanol: Classify as Organic Chemical Waste.
o Ifin PBS/Water: Classify as Aqueous Chemical Waste.

¢ Deactivation (Optional but Recommended):

o Add 10% Sodium Hypochlorite (Bleach) solution to the aqueous waste stream to
chemically oxidize and cleave peptide bonds before final disposal. Allow to sit for 20
minutes.

o Collection: Pour into the appropriate satellite accumulation container (HDPE carboy).
o Labeling: List all constituents (e.g., "Water 98%, Bleach 1%, CaMKIl Peptide <1%").

Part 4: Visualization of Disposal Workflow

The following decision tree outlines the logical flow for disposing of CAS 116826-37-0 based on
its physical state and solvent matrix.
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Figure 1: Decision matrix for the segregation and disposal of CaMKII peptide waste streams.

Part 5: Emergency Procedures (Spill Response)

In the event of a spill during the disposal process, follow these steps to maintain safety and

containment.
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» Solid Spill (Powder):

o

Do not sweep dry. This generates dust.

[¢]

Cover the spill with wet paper towels (soaked in water or mild detergent) to dampen the
powder.

[¢]

Wipe up and place all materials into a hazardous waste bag.

[¢]

Clean the surface with 10% bleach to degrade trace residues.
 Liquid Spill:
o Absorb with inert material (vermiculite or chemical absorbent pads).
o Do not use combustible materials (sawdust) if dissolved in DMSO.
o Place soaked absorbents into a sealed bag for incineration.

References

o National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. National
Academies Press (US); 2011. Section 8.B, Disposal of Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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